C.I. Acid brown 254

Specification

• CAS No.: 12269-91-9
• Molecular Formula: C10H8N2O3
• Molecular Weight: 0

Introduction

Related Acid Brown Dyes: Structure and Properties

Analogous Compound: C.I. Acid Brown 75

One of the better-documented acid brown dyes is C.I. Acid Brown 75 (C.I. 34905, CAS 8011-86-7), which provides insights into the likely properties of C.I. Acid Brown 254. C.I. Acid Brown 75 is classified as a trisazo dye with the molecular formula C₂₈H₁₅N₉Na₂O₁₆S₂ and a molecular weight of 843.58.

The chemical structure of C.I. Acid Brown 75 includes multiple azo groups (-N=N-) that connect aromatic rings, with sulfonate groups (SO₃Na) providing water solubility. This dye exhibits a dark red to light brown color and is manufactured through a series of diazotization and coupling reactions involving 4-amino-5-hydroxynaphthalene-2,7-disulfonic acid, resorcinol, 2-amino-4,6-dinitrophenol, and 4-nitrobenzenamine.

Comparative Properties of Acid Brown Dyes

While specific data for C.I. Acid Brown 254 is unavailable, the following table presents comparative properties of several acid brown dyes that likely share characteristics with the target compound:

Property	C.I. Acid Brown 75	C.I. Acid Brown 301	Typical Acid Brown Dyes
Chemical Class	Trisazo	Not specified	Predominantly azo or anthraquinone
Molecular Weight	843.58	Not available	Generally 600-900
Solubility	Water-soluble	Likely water-soluble	Water-soluble, limited organic solvent solubility
Color Appearance	Dark red to light brown	Brown	Brown with various undertones
pH Stability	Moderately stable in acidic conditions	Not available	Generally stable at pH 2-7

Similar to other acid dyes, C.I. Acid Brown 254 likely demonstrates good solubility in water, limited solubility in organic solvents, and exhibits stability in mildly acidic to neutral conditions.

Applications and Uses

Textile Applications

Based on the application patterns of similar acid brown dyes, C.I. Acid Brown 254 is primarily used for dyeing protein fibers such as wool, silk, and polyamide fibers like nylon. The dyeing process typically involves an acidic bath (pH 2-6) and elevated temperatures (80-100°C).

Acid brown dyes like C.I. Acid Brown 75 are employed in textile industries for creating brown colorations with various undertones. These dyes generally offer good to excellent wet fastness properties, which is crucial for textiles that require frequent washing.

Additional Applications

Beyond textile dyeing, acid brown dyes often find applications in:

• Leather dyeing and finishing

• Paper coloration

• Ink formulations

• Hair coloring products

• Biological staining in microscopy

Manufacturing Methods

Synthesis Pathways

The synthesis of acid dyes typically follows one of several established pathways, with azo dyes being produced through diazotization and coupling reactions. Drawing parallels with the documented synthesis of C.I. Acid Brown 75, the manufacturing method for C.I. Acid Brown 254 likely involves:

• Diazotization of aromatic amines

• Coupling reactions with appropriate substrates like naphthols, phenols, or arylamines

• Sulfonation reactions to introduce water-solubility

• Purification and standardization procedures

C.I. Acid Brown 75, for example, is manufactured through a multi-step process involving 4-amino-5-hydroxynaphthalene-2,7-disulfonic acid, which is diazotized and coupled with resorcinol. This is followed by additional diazotization and coupling steps with 2-amino-4,6-dinitrophenol and 4-nitrobenzenamine.

Quality Control Parameters

Quality control in acid dye manufacturing typically monitors several parameters that would likely apply to C.I. Acid Brown 254:

Parameter	Typical Specification	Method of Determination
Color Strength	90-110% of standard	Spectrophotometric analysis
Hue/Shade	Within ±0.5 units of standard	Color measurement systems (CIE Lab*)
Solubility	>99% at specified concentration	Visual/turbidity measurement
pH (1% solution)	5.0-7.0	pH meter
Heavy Metal Content	Pb <20 ppm, As <5 ppm, Hg <1 ppm	Atomic absorption spectroscopy

For comparison, the related acid dye Acid Green 25 has been reported to have heavy metal content specifications of Pb: 0.05 ppm, As: 0.1 ppm, Hg: <0.1 ppm, and Fe: 13 ppm.